Cas no 5428-17-1 ( )

• Product Name: &nbsp
• CAS No: 5428-17-1
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 940454
• PubChem ID: 224409
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-Cyclohexylnorleucine
• NSC-12810
• NSC12810
• 5428-17-1
• SCHEMBL7868415
•  

• Inchi： 1S/C12H23NO2/c13-11(12(14)15)9-5-4-8-10-6-2-1-3-7-10/h10-11H,1-9,13H2,(H,14,15)
• InChI Key： UHGPNAIDGYOJHF-UHFFFAOYSA-N
• SMILES： OC(C(CCCCC1CCCCC1)N)=O

Computed Properties

• Exact Mass: 213.17299
• Monoisotopic Mass: 213.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.021
• Boiling Point: 350°C at 760 mmHg
• Flash Point: 165.5°C
• Refractive Index: 1.492
• PSA: 63.32